Cas no 2361842-72-8 (1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide)

1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide is a specialized chemical compound featuring a piperidine-4-carboxamide core functionalized with a prop-2-enoyl group and a chiral (2R,4R)-2-pyridin-2-yloxan-4-yl substituent. Its stereospecific structure enhances selectivity in binding interactions, making it valuable for applications in medicinal chemistry and drug discovery. The compound's rigid oxane and pyridine moieties contribute to its stability, while the acrylamide group offers potential for further derivatization. This molecule is particularly suited for research targeting enzyme inhibition or receptor modulation due to its well-defined conformational properties. Its high purity and synthetic reproducibility ensure reliability in experimental settings.
1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide structure
2361842-72-8 structure
Product Name:1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide
CAS No:2361842-72-8
MF:C19H25N3O3
MW:343.42010474205
CID:5682149
PubChem ID:145904317
Update Time:2025-10-10

1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2361842-72-8
    • EN300-26605097
    • 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide
    • rac-1-(prop-2-enoyl)-N-[(2R,4R)-2-(pyridin-2-yl)oxan-4-yl]piperidine-4-carboxamide
    • 1-Acryloyl-N-((2R,4R)-2-(pyridin-2-yl)tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide
    • Z3672119427
    • Inchi: 1S/C19H25N3O3/c1-2-18(23)22-10-6-14(7-11-22)19(24)21-15-8-12-25-17(13-15)16-5-3-4-9-20-16/h2-5,9,14-15,17H,1,6-8,10-13H2,(H,21,24)/t15-,17-/m1/s1
    • InChI Key: LNHGMOLPHUTAIN-NVXWUHKLSA-N
    • SMILES: O1CC[C@H](C[C@@H]1C1C=CC=CN=1)NC(C1CCN(C(C=C)=O)CC1)=O

Computed Properties

  • Exact Mass: 343.18959167g/mol
  • Monoisotopic Mass: 343.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 71.5Ų

1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605097-1g
2361842-72-8 90%
1g
$0.0 2023-09-13
Enamine
EN300-26605097-1.0g
rac-1-(prop-2-enoyl)-N-[(2R,4R)-2-(pyridin-2-yl)oxan-4-yl]piperidine-4-carboxamide
2361842-72-8 95.0%
1.0g
$0.0 2025-03-20

Additional information on 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide

Research Brief on 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide (CAS: 2361842-72-8)

In recent years, the compound 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide (CAS: 2361842-72-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug development.

The compound, characterized by its unique piperidine-4-carboxamide scaffold and pyridinyloxane moiety, has been investigated primarily for its interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Recent studies highlight its role as a selective modulator, with promising activity in preclinical models of inflammatory diseases and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase signaling pathways associated with tumor proliferation, achieving IC50 values in the nanomolar range.

Synthetic routes to 2361842-72-8 have been optimized to enhance yield and purity, as detailed in a 2024 Organic Process Research & Development report. Key steps include enantioselective hydrogenation of the pyridinyloxane intermediate and acylation of the piperidine core under mild conditions. These advancements have facilitated large-scale production for further pharmacological evaluation.

Pharmacokinetic studies reveal favorable properties, including oral bioavailability and metabolic stability in rodent models. However, challenges such as blood-brain barrier penetration and off-target effects remain under investigation. Collaborative efforts between academia and industry, as noted in a recent Bioorganic & Medicinal Chemistry Letters review, are exploring structural derivatives to address these limitations while retaining therapeutic potency.

In conclusion, 2361842-72-8 represents a versatile scaffold with broad applicability in drug discovery. Ongoing research is expected to elucidate its full mechanistic profile and clinical potential, positioning it as a candidate for future therapeutic development in precision medicine.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd